4-(3-Oxobutyl)benzene-1-carboximidamide

• CAS No.: 60173-93-5
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 4-(3-oxobutyl)benzenecarboximidamide
• InChI: InChI=1S/C11H14N2O/c1-8(14)2-3-9-4-6-10(7-5-9)11(12)13/h4-7H,2-3H2,1H3,(H3,12,13)
• InChI Key: RJXIQMWGIHOUMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC1=CC=C(C=C1)C(=N)N

Description

4-(3-Oxobutyl)benzene-1-carboximidamide is a synthetic organic compound featuring a benzene ring substituted at the para position with a 3-oxobutyl chain and a carboximidamide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Oxobutyl)benzene-1-carboximidamide can be achieved through several synthetic routes. One common method involves the electrophilic aromatic substitution reaction, where a benzene derivative undergoes substitution with an electrophile to introduce the 3-oxobutyl group. The reaction conditions typically include the use of a strong acid catalyst, such as sulfuric acid or hydrochloric acid, and elevated temperatures to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of 4-(3-Oxobutyl)benzene-1-carboximidamide may involve large-scale electrophilic aromatic substitution reactions. The process is optimized for high yield and purity, often utilizing continuous flow reactors and advanced purification techniques to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(3-Oxobutyl)benzene-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the oxo group to a

Comparison with Similar Compounds

Compound Name & Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Evidence Reference
4-(3-Oxobutyl)benzene-1-carboximidamide	C₁₁H₁₅N₂O	205.25	Hypothesized enzyme inhibition; ketone reactivity	Inferred from
4-(Trifluoromethyl)benzene-1-carboximidamide (TFBC)	C₈H₇F₃N₂	204.16	Fluorinated analog; used in fluorine-19 hyperpolarized ligand screening for trypsin binding
4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride	C₁₁H₁₆ClN₃O	241.72	Enhanced solubility (HCl salt); protein degrader building block
4-[4-(Pyrimidin-2-yl)piperazin-1-yl]benzene-1-carboximidamide	C₁₅H₁₈N₆	282.34	Piperazine-pyrimidine hybrid; potential kinase inhibitor
N’-Hydroxy-4-(trifluoromethyl)benzene-1-carboximidamide	C₈H₇F₃N₂O	220.16	Hydroxylamine derivative; crystallographic studies
4-(4-Methoxyphenyl)phenyl-nitrosomethanamine	C₁₄H₁₃N₂O₂	241.27	Nitroso group; cytotoxic evaluation in bacterial models
4-(2-Phenoxyethoxy)benzene-1-carboximidamide	C₁₅H₁₆N₂O₂	256.30	Ether-linked phenoxy group; solubility modulator

Structural and Functional Analysis

Ketone vs. Ester Derivatives

While 4-(3-Oxobutyl)benzene-1-carboximidamide contains a reactive ketone, its ester analogs like cuelure (4-(3-oxobutyl)phenyl acetate) and melolure (4-(3-oxobutyl)phenyl formate) are used as insect attractants . The carboximidamide group likely shifts the application toward pharmaceuticals due to its basicity and ability to mimic enzyme substrates.

Fluorinated Analogs

TFBC (4-(trifluoromethyl)benzene-1-carboximidamide) demonstrates the impact of fluorine substitution: increased metabolic stability and lipophilicity, making it suitable for ligand-binding studies . The trifluoromethyl group enhances binding affinity to proteases like trypsin .

Heterocyclic Modifications

Compounds with morpholine () or piperazine-pyrimidine () substituents exhibit improved solubility and target specificity. For example, the morpholine derivative’s hydrochloride salt is prioritized in drug discovery for enhanced bioavailability .

Hydroxylamine and Nitroso Derivatives

Nitroso derivatives () show cytotoxicity in bacterial models, suggesting antimicrobial applications.